Cas no 182631-11-4 (1-(3-methoxyphenyl)-3,3-dimethyl-butan-1-one)

• Product Name: 1-(3-methoxyphenyl)-3,3-dimethyl-butan-1-one
• CAS No: 182631-11-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1381519
• PubChem ID: 13040028
• Update Time: 2025-08-05

1-(3-methoxyphenyl)-3,3-dimethyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-3,3-dimethyl-butan-1-one
• LogP
• 1-(3-methoxyphenyl)-3,3-dimethylbutan-1-one
• 3,3-Dimethyl-3'-methoxybutyrophenone
• DTXSID70516027
• 1-Butanone, 1-(3-methoxyphenyl)-3,3-dimethyl-
• 182631-11-4
• AKOS013207213
• SCHEMBL12221563
• 3,3-DIMETHYL-3/'-METHOXYBUTYROPHENONE
• MFCD03841078

• MDL： MFCD03841078
• Inchi： 1S/C13H18O2/c1-13(2,3)9-12(14)10-6-5-7-11(8-10)15-4/h5-8H,9H2,1-4H3
• InChI Key： ICRWCQOAEMDMLS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CC(C)(C)C

Computed Properties

• Exact Mass: 206.13100
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 286°C at 760 mmHg
• Flash Point: 110.5°C
• Refractive Index: 1.494
• PSA: 26.30000
• LogP: 3.31410